Jacarelhyperol B
Overview
Description
Jacarelhyperol B is a member of the class of pyranoxanthones isolated from Hypericum japonicum. It has been found to exhibit inhibitory activity against platelet-activating factor (PAF)-induced hypertension. It has a role as a plant metabolite. It is a member of pyranoxanthones and a polyphenol.
Scientific Research Applications
Pharmacological Actions
- Inhibitory Effects on Hypotension : Jacarelhyperol B, identified in Hypericum japonicum, has shown significant inhibitory effects against platelet-activating factor (PAF)-induced hypotension. This reveals the potential pharmacological actions of this compound in cardiovascular health (Ishiguro et al., 2002).
Anticancer Properties
- Induction of Apoptosis in Leukemia Cells : Research indicates that Jacarelhyperol A, a constituent of Hypericum japonicum, induces apoptosis in leukemia cells by mediating the Bcl-2 proteins. This suggests its potential as a lead compound for cancer therapy with low toxicity (Zhang et al., 2014).
Chemical Structure Elucidation
- Structural Analysis : A study on Hypericum japonicum led to the isolation of a new bisxanthone, named jacarelhyperols D, and its chemical structure was elucidated through spectroscopic analysis (Zhang et al., 2007).
Properties
Molecular Formula |
C36H28O12 |
|---|---|
Molecular Weight |
652.6 g/mol |
IUPAC Name |
10-[[(1R,2R)-5,10-dihydroxy-2-(2-hydroxypropan-2-yl)-6-oxo-1,2-dihydrofuro[2,3-c]xanthen-1-yl]oxy]-6,11-dihydroxy-3,3-dimethylpyrano[2,3-c]xanthen-7-one |
InChI |
InChI=1S/C36H28O12/c1-35(2)11-10-14-21(48-35)12-18(38)23-27(41)16-8-9-20(28(42)31(16)47-30(14)23)44-33-25-22(45-34(33)36(3,4)43)13-19(39)24-26(40)15-6-5-7-17(37)29(15)46-32(24)25/h5-13,33-34,37-39,42-43H,1-4H3/t33-,34-/m1/s1 |
InChI Key |
PESVSEKBWYZQFT-KKLWWLSJSA-N |
Isomeric SMILES |
CC1(C=CC2=C(O1)C=C(C3=C2OC4=C(C3=O)C=CC(=C4O)O[C@H]5[C@@H](OC6=C5C7=C(C(=C6)O)C(=O)C8=C(O7)C(=CC=C8)O)C(C)(C)O)O)C |
Canonical SMILES |
CC1(C=CC2=C(O1)C=C(C3=C2OC4=C(C3=O)C=CC(=C4O)OC5C(OC6=C5C7=C(C(=C6)O)C(=O)C8=C(O7)C(=CC=C8)O)C(C)(C)O)O)C |
Synonyms |
jacarelhyperol B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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